- Nitric acid in the presence of P2O5 supported on silica gel - a useful reagent for nitration of aromatic compounds under solvent-free conditions, Tetrahedron Letters, 2005, 46(48), 8307-8310
Cas no 90151-04-5 (Benzaldehyde, 4-hydroxy-2-nitro-)
90151-04-5 structure
Product Name:Benzaldehyde, 4-hydroxy-2-nitro-
CAS No:90151-04-5
MF:C7H5NO4
MW:167.118901968002
MDL:MFCD18397317
CID:793113
PubChem ID:586137
Update Time:2024-10-26
Benzaldehyde, 4-hydroxy-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4-hydroxy-2-nitro-
- 4-?hydroxy-?2-?nitroBenzaldehyde
- 4-HYDROXY-2-NITROBENZALDEHYDE
- 4-Hydroxy-2-nitrobenzaldehyde (ACI)
- SCHEMBL2002544
- DA-23104
- JS-3016
- 2-nitro-4-hydroxybenzaldehyde
- MFCD18397317
- DTXSID80342950
- AKOS024053711
- C77050
- 90151-04-5
- CS-0133797
- 4-Hydroxy-2-nitrobenzaldehyde #
-
- MDL: MFCD18397317
- Inchi: 1S/C7H5NO4/c9-4-5-1-2-6(10)3-7(5)8(11)12/h1-4,10H
- InChI Key: PTVFUHTYJLKEDZ-UHFFFAOYSA-N
- SMILES: O=CC1C([N+](=O)[O-])=CC(O)=CC=1
Computed Properties
- Exact Mass: 167.02185764g/mol
- Monoisotopic Mass: 167.02185764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 83.1Ų
Benzaldehyde, 4-hydroxy-2-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PX583-1g |
Benzaldehyde, 4-hydroxy-2-nitro- |
90151-04-5 | 95+% | 1g |
1618.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PX583-250mg |
Benzaldehyde, 4-hydroxy-2-nitro- |
90151-04-5 | 95+% | 250mg |
703CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PX583-50mg |
Benzaldehyde, 4-hydroxy-2-nitro- |
90151-04-5 | 95+% | 50mg |
185.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PX583-5g |
Benzaldehyde, 4-hydroxy-2-nitro- |
90151-04-5 | 95+% | 5g |
6465CNY | 2021-05-07 | |
| Chemenu | CM117332-1g |
4-Hydroxy-2-nitrobenzaldehyde |
90151-04-5 | 95% | 1g |
$292 | 2021-06-17 | |
| Chemenu | CM117332-5g |
4-Hydroxy-2-nitrobenzaldehyde |
90151-04-5 | 95% | 5g |
$879 | 2021-06-17 | |
| Chemenu | CM117332-10g |
4-Hydroxy-2-nitrobenzaldehyde |
90151-04-5 | 95% | 10g |
$1174 | 2021-06-17 | |
| Chemenu | CM117332-25g |
4-Hydroxy-2-nitrobenzaldehyde |
90151-04-5 | 95% | 25g |
$1959 | 2021-06-17 | |
| Chemenu | CM117332-1g |
4-Hydroxy-2-nitrobenzaldehyde |
90151-04-5 | 95% | 1g |
$198 | 2023-02-18 | |
| Chemenu | CM117332-5g |
4-Hydroxy-2-nitrobenzaldehyde |
90151-04-5 | 95% | 5g |
$692 | 2023-02-18 |
Benzaldehyde, 4-hydroxy-2-nitro- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Phosphorus pentoxide , Silica ; 30 s, rt
1.2 Reagents: Nitric acid ; 3 min, rt
1.2 Reagents: Nitric acid ; 3 min, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Nitrogen dioxide
Reference
- Gas/Solid Reactions with Nitrogen Dioxide, Journal of Organic Chemistry, 1995, 60(17), 5494-503
Production Method 3
Reaction Conditions
1.1 Reagents: Methanesulfonic anhydride , Phosphonium, triphenyl(phenylmethyl)-, nitrate (1:1) ; 20 min, rt
Reference
- A fast and mild method for nitration of aromatic rings, Phosphorus, 2004, 179(2), 221-226
Production Method 4
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Diethyl ether , Water
Reference
- Indole derivatives. XVI. Synthesis of 6- and 4-substituted tryptamines, Zhurnal Obshchei Khimii, 1962, 32, 2358-65
Production Method 5
Reaction Conditions
1.1 Reagents: Sulfuric acid , Thiourea, nitrate (1:1) Solvents: Water ; 0 °C; 0 °C → rt; 5.0 h, rt
Reference
- The novel usage of thiourea nitrate in aryl nitration, Chinese Chemical Letters, 2014, 25(1), 87-89
Benzaldehyde, 4-hydroxy-2-nitro- Raw materials
Benzaldehyde, 4-hydroxy-2-nitro- Preparation Products
Benzaldehyde, 4-hydroxy-2-nitro- Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
90151-04-5 (Benzaldehyde, 4-hydroxy-2-nitro-) Related Products
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- 19689-88-4(2-Methoxy-6-nitro-benzaldehyde)
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- 20357-25-9(DMNB)
- 22996-21-0(4-Methoxy-2-nitrobenzaldehyde)
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- 74230-08-3(4-Hydroxy-2-nitrobenzoic acid)
- 2042-14-0(4-Methyl-3-nitrophenol)
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